4-[(Tert-butoxycarbonyl)amino]-2-(trifluoromethyl)benzoic acid

• IUPAC Name: 4-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C13H14F3NO4/c1-12(2,3)21-11(20)17-7-4-5-8(10(18)19)9(6-7)13(14,15)16/h4-6H,1-3H3,(H,17,20)(H,18,19)
• InChI Key: FYMDQMINCBZAPK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC(=C(C=C1)C(=O)O)C(F)(F)F
• Molecular Formula: C13H14F3NO4
• Molecular Weight: 305.25 g/mol

Description

4-[(Tert-butoxycarbonyl)amino]-2-(trifluoromethyl)benzoic acid, also known as 4-(Boc-aminomethyl)benzoic acid, is a chemical compound with the molecular formula C13H16NO4. It is a white crystalline substance and is often used in synthetic organic chemistry.

Molecular Structure Analysis

The molecular weight of this compound is 250.28 g/mol. The InChI Key, which is a unique identifier for chemical substances, is LNKHBRDWRIIROP-UHFFFAOYSA-M. The compound’s structure can be represented by the SMILES string: CC©©OC(=O)NCC1=CC=C(C=C1)C(O-)=O.

Physical And Chemical Properties Analysis

This compound has a melting point range of 164°C to 168°C. It is a white crystalline substance. The compound is soluble, with a solubility of 0.838 mg/ml.

Scientific Research Applications

Synthesis of Protease Inhibitors

• A study by Sydnes et al. (2006) involved the synthesis of trifluoromethyl-β-amino alcohol as a step towards creating peptides that inhibit the SARS-CoV 3CL protease. This research underscores the compound's role in developing antiviral therapeutics Sydnes et al., 2006.

Improved Selectivity in Chemical Synthesis

• Bodanszky and Bodanszky (2009) highlighted the use of the compound in improving the selectivity of removing tert-butyloxycarbonyl groups, a key step in peptide synthesis that enhances the purity and yield of the final product Bodanszky & Bodanszky, 2009.

Efficient Synthesis of Peptide Amides

• Hammer et al. (2009) developed a practical approach to solid-phase synthesis of C-terminal peptide amides under mild conditions, utilizing various N-protected aminomethylbenzoic acids, including derivatives with tert-butyloxycarbonyl protection Hammer et al., 2009.

Novel Peptide Synthesis Methods

• Cho et al. (2013) established highly practical protocols for the chemical conversions of a β-trifluoromethyl-β-amino acid, including N-terminus protection with tert-butoxycarbonyl, demonstrating the compound's versatility in peptide engineering Cho et al., 2013.

Catalytic Applications

• Heydari et al. (2007) described the efficient N-tert-butoxycarbonylation of amines using a heteropoly acid as a catalyst, highlighting the compound's role in facilitating environmentally benign synthesis processes Heydari et al., 2007.

Fluorinated Amino Acids in Peptides

• Gadais et al. (2017) reported the synthesis of tert-butoxycarbonyl/benzyl-protected fluorinated amino acids, showcasing the compound's utility in increasing the hydrophobicity of peptides, a property useful in drug development Gadais et al., 2017.

Safety and Hazards

The compound is not listed under the Toxic Substances Control Act (TSCA). It is recommended to be stored at ambient temperatures. The compound has hazard statements H302, H315, H319, and H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.